![molecular formula C24H29N5 B2748268 1-(4-Cyclopentylpiperazin-1-yl)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 385417-39-0](/img/structure/B2748268.png)
1-(4-Cyclopentylpiperazin-1-yl)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzimidazoles are a class of heterocyclic aromatic organic compounds. This class of compounds consists of a benzene ring fused to an imidazole ring. They are an important class of compounds with a wide range of applications in medicinal chemistry . Piperazines, on the other hand, are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Synthesis Analysis
Benzimidazoles can be synthesized through the reaction of o-phenylenediamine with carboxylic acids. The reaction proceeds through the formation of a cyclic intermediate, which then undergoes rearrangement to form the benzimidazole . Piperazines can be synthesized from the reaction of a secondary amine with a suitable dihalide .Molecular Structure Analysis
Benzimidazoles consist of a fused ring structure composed of a benzene ring and an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom . Piperazines, on the other hand, contain a six-membered ring with two nitrogen atoms at opposite positions .Chemical Reactions Analysis
Benzimidazoles can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation, among others . Piperazines can also undergo a variety of reactions, including alkylation and acylation .Scientific Research Applications
Synthesis and Chemical Properties
1-(4-Cyclopentylpiperazin-1-yl)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a compound that falls within the realm of complex organic synthesis and chemical investigation. Its synthesis involves multi-step reactions, often starting from simpler benzimidazole derivatives or related heterocyclic compounds. For instance, a study detailed the synthesis of similar benzimidazole derivatives, showcasing their potential as building blocks for more complex molecules through acylation and reduction processes, leading to derivatives with potential biological activities (Denisenko et al., 2011). Another example involves the synthesis of pyrazolopyrimidines derivatives, indicating the versatility of nitrogen-containing heterocycles in medicinal chemistry and the exploration of their pharmacological properties (Rahmouni et al., 2016).
Antimicrobial and Antifungal Activities
Compounds structurally related to this compound have been evaluated for their antimicrobial and antifungal activities. For instance, novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene derivatives exhibited significant antimicrobial properties, underscoring the potential of such compounds in developing new antimicrobial agents (Al‐Azmi & Mahmoud, 2020). Similarly, α-alkoxyimino-(1H-benzimidazol-2-yl)acetonitriles containing piperazine moiety were synthesized and shown to have higher antifungal activity compared to carbendazim, a standard antifungal agent, against certain fungi (Jin et al., 2015).
Anticancer Activity
Several studies have explored the anticancer potential of compounds similar to this compound. Benzimidazole-pyrimidine conjugates, for instance, were synthesized and evaluated for their in vitro cytotoxic activity against various cancer cell lines, demonstrating marked potency and highlighting the therapeutic potential of such structures in oncology (Abdel-Mohsen et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research into benzimidazoles and piperazines are likely to involve the development of new synthetic methods and the exploration of new biological activities. These compounds have a wide range of potential applications in medicinal chemistry, and ongoing research is likely to continue to uncover new uses for these versatile compounds .
properties
IUPAC Name |
1-(4-cyclopentylpiperazin-1-yl)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N5/c1-3-19-17(2)20(16-25)23-26-21-10-6-7-11-22(21)29(23)24(19)28-14-12-27(13-15-28)18-8-4-5-9-18/h6-7,10-11,18H,3-5,8-9,12-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHBXGKIFHHTJJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)C5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.